Cas no 2229173-04-8 (methyl 2-(2-methylbut-3-yn-2-yl)benzoate)
methyl 2-(2-methylbut-3-yn-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(2-methylbut-3-yn-2-yl)benzoate
- 2229173-04-8
- EN300-1792095
-
- Inchi: 1S/C13H14O2/c1-5-13(2,3)11-9-7-6-8-10(11)12(14)15-4/h1,6-9H,2-4H3
- InChI Key: LAUOGPKYNMQDLV-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1C(C#C)(C)C)=O
Computed Properties
- Exact Mass: 202.099379685g/mol
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
methyl 2-(2-methylbut-3-yn-2-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792095-0.05g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 0.05g |
$1212.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-0.1g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 0.1g |
$1269.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-0.25g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 0.25g |
$1328.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-0.5g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 0.5g |
$1385.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-1.0g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1792095-2.5g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 2.5g |
$2828.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-5.0g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1792095-10.0g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1792095-1g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 1g |
$1442.0 | 2023-09-19 | ||
| Enamine | EN300-1792095-5g |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate |
2229173-04-8 | 5g |
$4184.0 | 2023-09-19 |
methyl 2-(2-methylbut-3-yn-2-yl)benzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on methyl 2-(2-methylbut-3-yn-2-yl)benzoate
Comprehensive Overview of Methyl 2-(2-methylbut-3-yn-2-yl)benzoate (CAS No. 2229173-04-8)
Methyl 2-(2-methylbut-3-yn-2-yl)benzoate (CAS No. 2229173-04-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative, characterized by its unique methylbenzoate core and alkynyl side chain, offers versatile applications in research and industrial processes. Its molecular structure combines a benzoate framework with a 2-methylbut-3-yn-2-yl substituent, making it a valuable intermediate for further chemical modifications.
The compound's CAS number 2229173-04-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification and traceability. In recent years, the demand for methyl 2-(2-methylbut-3-yn-2-yl)benzoate has surged due to its role in synthesizing advanced materials and bioactive molecules. Its alkyne functionality enables click chemistry reactions, a hot topic in modern drug discovery and polymer science. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek eco-friendly pathways to complex molecules.
From a structural perspective, the methylbenzoate moiety in methyl 2-(2-methylbut-3-yn-2-yl)benzoate provides stability and solubility in organic solvents, while the 2-methylbut-3-yn-2-yl group introduces reactivity for further derivatization. This dual functionality makes the compound a preferred choice for constructing heterocyclic compounds and functionalized aromatics, which are pivotal in agrochemicals and pharmaceutical intermediates. Notably, its applications extend to flavor and fragrance industries, where ester derivatives are prized for their aromatic properties.
Current trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of CAS No. 2229173-04-8. Computational chemists frequently explore its potential as a building block for bioactive scaffolds, leveraging its modular structure. Additionally, the compound's relevance in material science is underscored by its use in designing photoactive polymers and organic electronics, areas that dominate scientific literature and patent filings.
For laboratory professionals, handling methyl 2-(2-methylbut-3-yn-2-yl)benzoate requires adherence to standard safety protocols, though it is not classified as hazardous under typical conditions. Its storage recommendations include protection from moisture and light to maintain stability. As the scientific community continues to explore sustainable synthetic routes, this compound exemplifies the balance between functionality and environmental considerations, resonating with global ESG (Environmental, Social, and Governance) initiatives.
In summary, methyl 2-(2-methylbut-3-yn-2-yl)benzoate (CAS No. 2229173-04-8) stands at the intersection of innovation and practicality. Its structural elegance and broad applicability make it a cornerstone in modern chemistry, addressing key challenges in drug development, material engineering, and industrial applications. As research evolves, this compound is poised to play an even greater role in shaping future technological advancements.
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